Cas no 7031-23-4 (3-Methylthiopropionyl Chloride)

• Product Name: 3-Methylthiopropionyl Chloride
• CAS No: 7031-23-4
• MF: C₄H₇ClOS
• MW: 138.615779161453
• MDL: MFCD00059482
• CID: 47176
• PubChem ID: 87572805
• Update Time: 2025-05-22

3-Methylthiopropionyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(methylthio)-propanoyl chloride
• 3-METHYLTHIOPROPIONYL CHLORIDE
• 3-METHYLMERCAPTOPROPIONYL CHLORIDE
• Methylthiopropionylchloride
• 3-(Methylthio)propionyl Chloride
• 3-methylsulfanylpropanoyl chloride
• 3-(Methylmercapto)propionyl Chloride
• Propionylchloride, 3-(methylthio)- (6CI,7CI,8CI)
• 3-(Methylsulfanyl)propionyl chloride
• 3-(Methylthio)propanoyl chloride
• 3-(Methylthio)propionic chloride
• 3-Methylsulfanyl-propionyl chloride
• NRHMXMBVLXSSAX-UHFFFAOYSA-N
• 3-(methylsulphenyl)propanoyl chloride
• D91387
• CHEMBL326737
• DTXSID40513028
• 3-(Methylsulfanyl)propanoyl chloride, AldrichCPR
• Propanoyl chloride, 3-(methylthio)-
• 3-(methylsulfanyl)propanoyl chloride
• STR05144
• methylsulfanyl-propionyl chloride
• AKOS008901444
• SCHEMBL289643
• M0806
• 7031-23-4
• MFCD00059482
• FT-0616193
• EN300-7190144
• 3-Methylthiopropionyl Chloride

• MDL： MFCD00059482
• Inchi： 1S/C4H7ClOS/c1-7-3-2-4(5)6/h2-3H2,1H3
• InChI Key： NRHMXMBVLXSSAX-UHFFFAOYSA-N
• SMILES： ClC(CCSC)=O

Computed Properties

• Exact Mass: 137.99100
• Monoisotopic Mass: 137.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1,2 g/cm3
• Boiling Point: 96°C/37mmHg(lit.)
• Flash Point: 67.298°C
• Refractive Index: 1.4930 to 1.4980
• PSA: 42.37000
• LogP: 1.50490
• Solubility: Not available

3-Methylthiopropionyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2924
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39
• HazardClass：8
• PackingGroup：II
• Safety Term：16-26-36/37/39
• Risk Phrases：R11

Additional information on 3-Methylthiopropionyl Chloride

3-Methylthiopropionyl Chloride (CAS No. 7031-23-4): A Comprehensive Overview

3-Methylthiopropionyl Chloride, also known by its CAS number 7031-23-4, is a versatile chemical compound with the molecular formula C4H7ClS. This compound belongs to the class of alkylating agents and is widely recognized for its role in various chemical reactions, particularly in the synthesis of sulfur-containing compounds. The molecule consists of a methylthio group attached to a propionyl chloride moiety, making it a valuable intermediate in organic chemistry.

The synthesis of 3-Methylthiopropionyl Chloride typically involves the reaction of 3-methylthiopropanoic acid with thionyl chloride (SOCl2). This reaction generates the corresponding acid chloride, which is highly reactive and commonly used in subsequent reactions to introduce the methylthio group into various organic molecules. The compound's reactivity stems from the electrophilic nature of the carbonyl carbon in the acid chloride, which makes it an excellent substrate for nucleophilic attacks.

In recent years, 3-Methylthiopropionyl Chloride has gained attention due to its applications in drug discovery and materials science. Researchers have explored its potential in synthesizing bioactive molecules, particularly those with sulfur-containing functionalities, which are known for their pharmacological activities. For instance, studies have shown that sulfur-containing compounds can exhibit antioxidant properties, making them promising candidates for therapeutic agents against oxidative stress-related diseases.

Beyond its role in organic synthesis, 3-Methylthiopropionyl Chloride has also been investigated for its utility in polymer chemistry. The compound's ability to act as a crosslinking agent has led to its use in developing advanced materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on optimizing reaction conditions to enhance the efficiency and selectivity of polymerization processes involving this compound.

The environmental impact of 3-Methylthiopropionyl Chloride has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial applications. Findings suggest that while the compound is effective in chemical synthesis, precautions must be taken during handling to minimize exposure and ensure compliance with safety regulations.

In conclusion, 3-Methylthiopropionyl Chloride (CAS No. 7031-23-4) is a multifaceted compound with significant potential across various fields of chemistry. Its reactivity, versatility, and applicability in synthesizing bioactive molecules and advanced materials position it as an essential building block in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to remain a key focus in both academic and industrial settings.